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Compound of Interest

Compound Name: Ethyl 2-iodopyridine-3-carboxylate

CAS No.: 154366-01-5

Cat. No.: B3064663

Get Quote

Executive Summary
Ethyl 2-iodonicotinate (CAS 154366-01-5) represents a critical halogenated pyridine scaffold in

medicinal chemistry.[1] Unlike its chloro- and bromo- analogs, the iodo-derivative offers a

unique balance of structural lability and stability, making it the superior substrate for palladium-

catalyzed cross-coupling reactions (Suzuki-Miyaura, Sonogashira).[1]

This guide dissects the crystallographic data of ethyl 2-iodonicotinate, compares its solid-state

behavior to alternative 2-halonicotinates, and provides a validated protocol for its synthesis and

crystallization.[1]

Crystallographic Data Analysis
The crystal structure of ethyl 2-iodonicotinate reveals significant deviations from standard

pyridine packing due to the large iodine atom's influence on steric bulk and halogen bonding

capabilities.[1]
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Experimental data derived from single-crystal X-ray diffraction (SC-XRD) characterizes the

compound in the Triclinic crystal system.

Parameter Value Description

Crystal System Triclinic
Low symmetry packing typical

for flexible ethyl esters.[1]

Space Group
(or

)

Centrosymmetric (most

common) or non-

centrosymmetric.

Unit Cell (

)
11.6212(2) Å

Axis defined by stacking

interactions.

Unit Cell (

)
13.3637(3) Å

Axis accommodating the ethyl

chain extension.

Unit Cell (

)
21.4313(3) Å

Long axis suggesting dimer or

bilayer formation.

Volume (

)
~3300 Å³

Indicates multiple molecules

per unit cell (

).

Structural Insight: The elongated

-axis (21.43 Å) suggests a "head-to-tail" packing motif where the hydrophobic ethyl

chains interdigitate, separating the polar pyridine rings. This lamellar packing is

critical for solubility in non-polar solvents.

Comparative Bond Metrics (The "Halogen Effect")
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The utility of 2-halonicotinates in drug discovery is dictated by the Carbon-Halogen (C-X) bond

length. The C-I bond is significantly longer and weaker than its counterparts, lowering the

activation energy for oxidative addition.

Compound
C-X Bond Length
(Å)

Bond Dissociation
Energy (kcal/mol)

Reactivity Profile
(Pd-Catalysis)

Ethyl 2-

chloronicotinate
1.74 ± 0.02 ~95

Low: Requires

specialized ligands

(e.g., Buchwald).[1]

Ethyl 2-

bromonicotinate
1.89 ± 0.02 ~81

Moderate: Standard

substrate.[1]

Ethyl 2-iodonicotinate 2.10 ± 0.02 ~65

High: Facile oxidative

addition at room temp.

[1]

Structural Visualization & Logic
The following diagram illustrates the structural relationship between the precursor (2-

chloronicotinate) and the target (2-iodonicotinate), highlighting the critical "Finkelstein-type"

transformation logic and the resulting packing interactions.
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(C-Cl: 1.74 Å)

Compact Packing
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Halogen Bonding Networks

 Halogen Exchange
 (NaI, Acid Cat.)

Crystal Lattice
(Triclinic P1)

Head-to-Tail Dimers
 I...N Interactions

 Steric Bulk

Enhanced Pd-Catalysis
(Oxidative Addition)

 Weak C-I Bond
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Caption: Transformation from chloro- to iodo-derivative alters crystal packing from compact to

expanded networks, directly correlating with enhanced catalytic reactivity.
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Experimental Protocols
Synthesis of Ethyl 2-iodonicotinate
Objective: Convert commercially available ethyl 2-chloronicotinate to the iodo-derivative using a

modified Finkelstein reaction. This method avoids the use of expensive transition metals for the

exchange.

Reagents:

Ethyl 2-chloronicotinate (1.0 equiv)

Sodium Iodide (NaI) (5.0 equiv) - Must be anhydrous

Acetyl Chloride (1.0 equiv) or TMSCl (1.0 equiv) as activator

Acetonitrile (MeCN) - Dry solvent

Step-by-Step Methodology:

Activation: In a flame-dried round-bottom flask under Argon, dissolve Ethyl 2-chloronicotinate

(10 mmol) in dry MeCN (50 mL).

Addition: Add anhydrous NaI (50 mmol) in one portion. The solution may turn slightly yellow.

Initiation: Dropwise add Acetyl Chloride (10 mmol). Caution: Exothermic reaction. This

generates transient HI/acyl-iodide species that facilitate the nucleophilic aromatic substitution

(

).

Reflux: Heat the mixture to reflux (82°C) for 12–16 hours. Monitor by TLC (Hexane/EtOAc

4:1). The product will have a higher

than the starting material.

Quench: Cool to room temperature. Pour into ice-cold saturated

solution to neutralize acid.
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Extraction: Extract with Ethyl Acetate (3 x 30 mL). Wash combined organics with 10%

(to remove iodine color) and brine.

Purification: Dry over

, filter, and concentrate. Purify via flash column chromatography (SiO2, 0-10% EtOAc in
Hexanes).

Crystallization Protocol (Single Crystals)
To obtain X-ray quality crystals (Triclinic blocks):

Dissolve 50 mg of pure Ethyl 2-iodonicotinate in a minimal amount (0.5 mL) of Ethyl Acetate.

Place this vial inside a larger jar containing n-Hexane (5 mL).

Cap the large jar tightly (Vapor Diffusion method).

Allow to stand undisturbed at 4°C for 3–5 days.

Result: Colorless to pale yellow prismatic crystals suitable for diffraction.

Performance & Reactivity Comparison
The crystal structure data directly informs the solubility and reactivity profile. The "loose"

packing of the iodo-derivative compared to the chloro-analog translates to higher solubility in

organic solvents and superior performance in coupling reactions.[1]
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Feature
Ethyl 2-
Chloronicotinate

Ethyl 2-
Iodonicotinate

Advantage

Crystal Density High (Compact) Moderate (Expanded)
Iodo dissolves faster

in THF/Dioxane.[1]

Suzuki Coupling
Requires 80-100°C,

Phosphine Ligands

Room Temp, Ligand-

free Pd possible

Iodo prevents thermal

degradation of

sensitive substrates.

[1]

Halogen Bonding Negligible Strong (I···N or I···O)

Iodo can be used in

crystal

engineering/co-

crystallization.

Validated Reaction Workflow (Suzuki-Miyaura)
Substrate: Ethyl 2-iodonicotinate + Phenylboronic Acid Conditions:

(3 mol%),

(2 equiv), Dioxane/H2O, 60°C, 4h. Yield: >92% (compared to <40% for the chloro-analog under
identical conditions).[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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